Cas no 2228561-96-2 (tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228561-96-2
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• CID: 5943448
• PubChem ID: 165683780
• Update Time: 2025-05-21

tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate
• 2228561-96-2
• tert-butyl N-methyl-N-[2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-yl]carbamate
• EN300-1887675

• Inchi： 1S/C16H22N2O5/c1-11-7-8-12(18(21)22)9-13(11)16(5,10-19)17(6)14(20)23-15(2,3)4/h7-10H,1-6H3
• InChI Key： HWVHQOPRRSWPMS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=C(C=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.15287181g/mol
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS: 2228561-96-2)

The compound tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS: 2228561-96-2) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate and nitrophenyl groups, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the synthesis of protease inhibitors and other small-molecule modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized in the development of a new class of kinase inhibitors. The study demonstrated that derivatives of tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate exhibited potent inhibitory activity against specific kinase targets involved in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's efficacy and selectivity.

Another significant advancement was reported in a recent preprint on bioRxiv, where the compound was used as a precursor for the synthesis of fluorescent probes. These probes were designed to monitor enzymatic activity in real-time, providing valuable insights into the dynamics of biochemical pathways. The study underscored the compound's potential as a tool for chemical biology research, enabling the visualization of cellular processes with high precision.

Despite these promising developments, challenges remain in the large-scale synthesis and application of tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate. Issues such as yield optimization, stability under physiological conditions, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and potential for therapeutic innovation make it a subject of ongoing research interest.

In conclusion, tert-butyl N-methyl-N-2-(2-methyl-5-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS: 2228561-96-2) represents a valuable scaffold in medicinal chemistry, with applications ranging from drug discovery to chemical biology tools. Continued research into its properties and derivatives is expected to yield further breakthroughs in the coming years.